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Compound of Interest

Compound Name:
2,5-Dioxopyrrolidin-1-yl hept-6-

ynoate

Cat. No.: B1446902 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and

physicochemical properties of 2,5-dioxopyrrolidin-1-yl hept-6-ynoate (CAS No. 917222-23-

2). The information is intended to support researchers, scientists, and professionals in drug

development in the safe and effective use of this compound.

Chemical Identification and Properties
2,5-Dioxopyrrolidin-1-yl hept-6-ynoate is a chemical reagent commonly utilized in

bioconjugation and chemical biology. It features an N-hydroxysuccinimide (NHS) ester, which is

reactive toward primary amines, and a terminal alkyne group, enabling click chemistry

reactions.[1][2]

Table 1: Physicochemical Properties of 2,5-Dioxopyrrolidin-1-yl hept-6-ynoate
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Property Value Source

CAS Number 917222-23-2 MedChemExpress[2]

Molecular Formula C₁₁H₁₃NO₄ MedChemExpress[2]

Molecular Weight 223.23 g/mol MedChemExpress[2]

Appearance White to yellow solid Sigma-Aldrich[3]

Purity ≥ 95% Sigma-Aldrich[3]

Storage Temperature -20°C in an inert atmosphere Sigma-Aldrich[3]

Hazard Identification and Safety Information
While specific toxicological data for 2,5-dioxopyrrolidin-1-yl hept-6-ynoate is not readily

available, information from structurally similar compounds and the reactive nature of the NHS

ester group suggest that it should be handled with care. The primary hazards are expected to

be related to its reactivity with biological macromolecules.

Table 2: GHS Hazard Statements for Structurally Related Compounds

Hazard Class Hazard Statement Source

Skin Irritation H315: Causes skin irritation chemical label[4]

Eye Irritation
H319: Causes serious eye

irritation
chemical label[4]

Respiratory Irritation
H335: May cause respiratory

irritation
chemical label[4]

Precautionary Statements:

Users should adhere to standard laboratory safety practices, including the use of personal

protective equipment (PPE) such as safety glasses, gloves, and a lab coat. Work should be

conducted in a well-ventilated area, preferably a fume hood, to avoid inhalation of any dust or

vapors.
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Handling, Storage, and Disposal
Handling:

Handle in a well-ventilated area.

Avoid contact with skin, eyes, and clothing.

Avoid breathing dust.

Wash hands thoroughly after handling.

Storage:

Store in a tightly sealed container in a cool, dry place.

For long-term storage, it is recommended to store at -20°C under an inert atmosphere.[3]

NHS esters are susceptible to hydrolysis, so exposure to moisture should be minimized.

Disposal:

Dispose of waste in accordance with local, state, and federal regulations.

As NHS esters are not considered highly hazardous, they can typically be disposed of with

other chemical waste.[5] It is good practice to quench any reactive NHS ester by hydrolysis

before disposal.

Stability and Reactivity
Reactivity:

The primary reactivity of 2,5-dioxopyrrolidin-1-yl hept-6-ynoate stems from two functional

groups:

NHS Ester: Reacts with primary amines to form stable amide bonds. This reaction is pH-

dependent, with optimal reactivity occurring at a slightly basic pH (around 8.0-9.0).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.sigmaaldrich.com/TW/zh/product/bldpharmatechcoltd/bl3h97a45d22
https://www.medchemexpress.com/2-5-dioxopyrrolidin-1-yl-hept-6-ynoate.html
https://www.benchchem.com/product/b1446902?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1446902?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Terminal Alkyne: Can participate in copper-catalyzed or strain-promoted azide-alkyne

cycloaddition reactions (click chemistry).

Chemical Stability:

The NHS ester is sensitive to moisture and will hydrolyze to the corresponding carboxylic

acid and N-hydroxysuccinimide.

Solutions of the compound in anhydrous organic solvents like DMF or DMSO can be stored

at -20°C for short periods but should be used as fresh as possible.

Experimental Protocols
General Synthesis of N-Hydroxysuccinimide Esters
The synthesis of NHS esters, including 2,5-dioxopyrrolidin-1-yl hept-6-ynoate, typically

involves the activation of a carboxylic acid with N-hydroxysuccinimide in the presence of a

coupling agent, such as a carbodiimide (e.g., DCC or EDC).[6][7][8]

Reactants

Products
Hept-6-ynoic Acid

2,5-Dioxopyrrolidin-1-yl
hept-6-ynoate

Activation & Coupling

N-Hydroxysuccinimide

Carbodiimide (e.g., DCC, EDC)

Urea Byproduct
Forms

Anhydrous Solvent (e.g., DCM, DMF)
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Caption: General reaction scheme for the synthesis of NHS esters.

Experimental Workflow:

Start

Dissolve hept-6-ynoic acid and NHS
in anhydrous solvent

Add coupling agent (e.g., DCC)
and stir at room temperature

Allow reaction to proceed
(monitor by TLC or LC-MS)

Filter to remove urea byproduct

Purify the product
(e.g., column chromatography or recrystallization)

Characterize the final product
(NMR, MS, FTIR)

End
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Caption: A typical workflow for the synthesis and purification of an NHS ester.

General Protocol for Amine Labeling
The NHS ester of 2,5-dioxopyrrolidin-1-yl hept-6-ynoate can be used to label proteins and

other molecules containing primary amines.

Experimental Workflow:

Start

Prepare protein solution in an
amine-free buffer (pH 8.0-9.0)

Dissolve 2,5-dioxopyrrolidin-1-yl
hept-6-ynoate in anhydrous

DMF or DMSO

Add the NHS ester solution to the
protein solution and mix gently

Incubate the reaction mixture
(e.g., 1-2 hours at room temperature)

Purify the labeled protein
(e.g., size-exclusion chromatography)

End
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Caption: General workflow for labeling a protein with an NHS ester.
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Toxicological Information
No specific toxicological studies have been reported for 2,5-dioxopyrrolidin-1-yl hept-6-
ynoate. However, based on the reactivity of the NHS ester, it is prudent to assume that the

compound may be irritating to the skin, eyes, and respiratory tract. A study on structurally

related alkyl-6-(2,5-dioxopyrrolidin-1-yl)hexanoates as skin penetration enhancers showed

minimal anti-proliferative activity, suggesting low cytotoxicity for those specific compounds.

Ecological Information
No specific ecological data is available for this compound. It is important to prevent its release

into the environment.

Regulatory Information
This compound is intended for research use only and may not be used as a drug, agricultural

or pesticidal product, food additive, or household chemical.

Disclaimer: This document is intended for informational purposes only and does not constitute

a complete safety data sheet. Users should consult the safety data sheet provided by the

supplier and conduct their own risk assessment before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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